Cas no 63167-28-2 (3-(bromomethyl)-5-fluoro-1,2-benzoxazole)

3-(bromomethyl)-5-fluoro-1,2-benzoxazole structure

63167-28-2 structure

Product Name:3-(bromomethyl)-5-fluoro-1,2-benzoxazole

CAS No:63167-28-2

MF:C₈H₅BrFNO

MW:230.033804655075

CID:2789869

PubChem ID:14575024

Update Time:2025-04-21

3-(bromomethyl)-5-fluoro-1,2-benzoxazole Chemical and Physical Properties

Names and Identifiers

- 3-(bromomethyl)-5-fluoro-1,2-benzoxazole
- SCHEMBL9688702
- AKOS026713617
- DTXSID60561849
- 3-(bromomethyl)-5-fluorobenzo[d]isoxazole
- F1967-2413
- 63167-28-2
- Inchi： 1S/C8H5BrFNO/c9-4-7-6-3-5(10)1-2-8(6)12-11-7/h1-3H,4H2
- InChI Key： QOGUIHQSEHKCRZ-UHFFFAOYSA-N
- SMILES： BrCC1C2C=C(C=CC=2ON=1)F

Computed Properties

Exact Mass: 228.95385g/mol
Monoisotopic Mass: 228.95385g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 26Å²

3-(bromomethyl)-5-fluoro-1,2-benzoxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	B218356-100mg	3-(bromomethyl)-5-fluorobenzo[d]isoxazole	63167-28-2		100mg	$ 135.00	2022-06-07
TRC	B218356-500mg	3-(bromomethyl)-5-fluorobenzo[d]isoxazole	63167-28-2		500mg	$ 550.00	2022-06-07
TRC	B218356-1g	3-(bromomethyl)-5-fluorobenzo[d]isoxazole	63167-28-2		1g	$ 840.00	2022-06-07
Life Chemicals	F1967-2413-0.25g	3-(bromomethyl)-5-fluoro-1,2-benzoxazole	63167-28-2	95%	0.25g	$340.0	2023-09-06
Life Chemicals	F1967-2413-0.5g	3-(bromomethyl)-5-fluoro-1,2-benzoxazole	63167-28-2	95%	0.5g	$525.0	2023-09-06
Life Chemicals	F1967-2413-1g	3-(bromomethyl)-5-fluoro-1,2-benzoxazole	63167-28-2	95%	1g	$805.0	2023-09-06
Life Chemicals	F1967-2413-2.5g	3-(bromomethyl)-5-fluoro-1,2-benzoxazole	63167-28-2	95%	2.5g	$1610.0	2023-09-06
Life Chemicals	F1967-2413-5g	3-(bromomethyl)-5-fluoro-1,2-benzoxazole	63167-28-2	95%	5g	$2415.0	2023-09-06
Life Chemicals	F1967-2413-10g	3-(bromomethyl)-5-fluoro-1,2-benzoxazole	63167-28-2	95%	10g	$3381.0	2023-09-06
eNovation Chemicals LLC	Y1288944-1g	3-(Bromomethyl)-5-fluorobenzo[d]isoxazole	63167-28-2	95%	1g	$695	2025-03-03

3-(bromomethyl)-5-fluoro-1,2-benzoxazole Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
4. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzisoxazoles

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